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Compound of Interest

Compound Name: Kohinool

Cat. No.: B1628114

Technical Support Center: Koh-i-Noor
Rapidograph Pens

This guide provides researchers, scientists, and drug development professionals with detailed
protocols and troubleshooting advice to extend the lifespan and ensure the optimal
performance of Koh-i-Noor Rapidograph replacement points. Proper maintenance is critical for
these precision instruments to ensure consistent and reliable line work for technical drawings,
schematics, and detailed notations.

Troubleshooting Guide

This section addresses specific operational failures. Follow the step-by-step instructions to
diagnose and resolve common issues.

Issue: Pen will not write; no ink flow.

« Initial Diagnosis: Check the ink level in the cartridge or reservoir. If empty, refill. If the pen
has been unused for two weeks or more, the ink has likely dried in the point.[1] Proceed to
the appropriate cleaning protocol.

o Check for Air Bubbles: Gently shake the pen from side-to-side (not up and down) to dislodge
any trapped air bubbles that may be obstructing ink flow.[2]
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o Mechanical Start: If the pen is freshly filled, it may take a moment for the capillary system to
prime. Gently tap or scribble on a piece of scrap paper to encourage ink flow.[3]

» Deep Cleaning: If the above steps fail, the point is likely clogged with dried ink. This
necessitates a full disassembly and cleaning. Refer to SOP-02: Deep Cleaning Protocol for
Clogged Points.

Issue: Inconsistent ink flow (skipping or "railroading"”).

o Paper Surface Analysis: Ensure you are using a smooth surface, such as high-quality
drawing paper or drafting film.[4][5] Rough or textured surfaces can cause finer nibs to skip.

[5]

o Writing Pressure: Avoid applying excessive pressure. Rapidograph pens are designed for a
light touch; too much force can damage the delicate nib and impede ink flow.[6]

e Pen Orientation: Hold the pen in a more vertical position relative to the paper. This ensures
smoother strokes and optimal contact for the nib.[3]

« Internal Debris: Microscopic paper fibers or partially dried ink particles may be causing a
partial clog. Perform a routine cleaning as described in SOP-01: Routine Maintenance and
Cleaning Protocol.

Issue: Ink leaking from the point or threads.

o Proper Assembly: Ensure all components, especially the point and the barrel, are screwed
together firmly but not overly tightened.

o Thread Contamination: Dried ink on the internal threads can disrupt the air-tight seal.[7]
Disassemble the pen and thoroughly clean the threads of the point and barrel section with a
cotton swab dipped in pen cleaner.

o Seal Integrity: The double-seal cap is designed to be air-tight to prevent the nib from drying
out.[5] Ensure the cap is clean and seals properly when the pen is not in use.

Frequently Asked Questions (FAQSs)

e Q1: How often should I clean my Rapidograph pen?
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o For optimal performance, clean your pen between ink color changes or before any period
of storage longer than two weeks.[1] If used daily with the same ink, a routine cleaning
every few refills is recommended.

e Q2: What cleaning solution should | use?

o The manufacturer-recommended Koh-i-Noor Rapido-Eze Pen Cleaner is highly effective.
[8] For heavily clogged pens, 91% isopropyl alcohol can be used for soaking metal parts,
but avoid prolonged contact with plastic components.[7] A solution of household ammonia
and dish soap in warm water can also be effective.[8][9] Crucially, never use nail polish
remover, as it will damage the pen's plastic components.[7]

e Q3: Can | disassemble the point (nib) to clean the internal wire?

o Itis possible but should be considered a last-resort procedure for severely clogged pens,
as the internal wire is extremely delicate and easily bent or broken.[9][10] If you do
disassemble the point, handle the wire with extreme care, clean it gently with a lint-free
cloth, and allow it to drop back into the nib by its own weight without forcing it.[9]

e Q4: How should | store my Rapidograph pens?

o Store pens in a cool, dry place, away from direct sunlight.[6] Storing them horizontally or
slightly upright (cap up) is generally recommended to prevent ink from settling and drying
in the fine point. Always ensure the cap is securely fastened.[6]

e Q5: What is the best way to start a new replacement point?

o After filling the ink reservoir and assembling the pen, give it a few gentle side-to-side
shakes.[2] Then, on a scrap piece of smooth paper, make a series of small dots and lines
to help draw the ink down through the point's capillary system.[3]

Data Presentation

Table 1: Koh-i-Noor Rapidograph Point Sizes and Corresponding Line Widths
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Point Size Designation

Line Width (mm)

6x0 0.13
4x0 0.18
3x0 (000) 0.25
00 0.30
0 0.35
1 0.50
2 0.60
25 0.70
3 0.80
4 1.20

Source:[7][8][10]

Table 2: Cleaning Solution Dilution Ratios

Application

Solution

Dilution Ratio
(Cleaner:Water)

Instructions

Routine Maintenance

Rapido-Eze® Pen
Cleaner

1:4

For periodic flushing
and use in ultrasonic

cleaners.[1]

Clogged Points

Rapido-Eze® Pen
Cleaner

Full Strength

Use undiluted for
soaking heavily

clogged components.

[1]

Experimental Protocols

SOP-01: Routine Maintenance and Cleaning Protocol
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e Objective: To flush old ink and prevent buildup during regular use.

o Materials: Koh-i-Noor Syringe Cleaning Kit, Rapido-Eze Pen Cleaner (or appropriate
alternative), lint-free towels, container with clean lukewarm water.

o Methodology:

o Disassemble the pen: Unscrew the barrel and remove the ink cartridge/reservoir from the
back of the point section.

o Prepare the cleaning solution by diluting one part Rapido-Eze with four parts lukewarm
water.[1]

o Screw the point section directly onto the provided rubber bulb syringe.
o Submerge only the very tip of the metal nib into the cleaning solution.

o Gently squeeze and release the bulb syringe, drawing the solution up into the point and
expelling it. Repeat this flushing action until the expelled fluid runs clear.

o Expel any remaining cleaner from the point by squeezing the bulb several times into a lint-
free towel.

o Rinse the point thoroughly by repeating the flushing process (steps 4-5) with clean,
lukewarm water.

o Dab the flat part of the point section on a lint-free towel and allow all components to dry
completely before reassembly and refilling.

SOP-02: Deep Cleaning Protocol for Clogged Points
e Objective: To dissolve and remove dried ink from a completely clogged replacement point.

o Materials: Full-strength Rapido-Eze Pen Cleaner or 91% Isopropyl Alcohol, small sealable
container, Q-tips, tweezers, syringe cleaning kit.

o Methodology:
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o Completely disassemble the pen, including removing the point from the colored clamp
ring.

o Place the metal point and other disassembled metal components into a small container.
Do not include the delicate weighted cleansing wire if you have chosen to remove it.[7]

o Submerge the parts in full-strength Rapido-Eze cleaner or isopropyl alcohol and seal the
container.[1][7]

o Allow the parts to soak for several hours, or overnight for severely hardened ink.[1]

o After soaking, use Q-tips to gently scrub the interior and exterior of the components,
paying special attention to the threads.[7] You will likely use many Q-tips; continue until a
fresh swab comes out clean.[7]

o Use the syringe cleaning kit (as described in SOP-01, steps 3-5) with full-strength cleaner
to forcefully flush any remaining dissolved ink from within the point.

o Once the clog is cleared, rinse all components thoroughly with clean, lukewarm water to
remove all traces of the cleaning solution.

o Allow all parts to air dry completely before reassembling the pen.

Visualized Workflow
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Start: Pen Not Writing

Is ink reservoir empty?

Yes

Refill ink reservoir.

No

Test pen performance.

Still Blogked

Perform Routine Cleaning
(SOP-01)

Is flow still blocked
or inconsistent?

Fixed Yes

Perform Deep Cleaning

(SOP-02)
N
Fixed Still Blocked

Failure: Point may be

: Pen rational. .
Success: Pen operationa damaged. Consider replacement.

Click to download full resolution via product page

Caption: Troubleshooting workflow for a non-writing Rapidograph pen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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